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Compound Name: sodium;(2R)-2-hydroxypropanoate

Cat. No.: B7803233 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Sodium L-lactate, the sodium salt of L-lactic acid, is a versatile compound widely

utilized in the pharmaceutical, cosmetic, and food industries.[1][2][3] In pharmaceutical

applications, it serves as a pH buffering agent, an electrolyte replenisher in intravenous

solutions like Ringer's lactate, and a moisturizer in topical formulations.[2][3][4] Recent

research has also highlighted its role as a signaling molecule, influencing cellular metabolism

and immune cell function.[5] This application note provides a detailed protocol for the

laboratory-scale synthesis of sodium L-lactate from L-lactic acid and sodium hydroxide,

followed by purification and characterization, suitable for research and development purposes.

Synthesis Overview
The synthesis of sodium L-lactate is a straightforward acid-base neutralization reaction. L-lactic

acid is reacted with a stoichiometric amount of sodium hydroxide to yield sodium L-lactate and

water.[6] Subsequent purification steps involving activated carbon and filtration are employed to

remove impurities and colored bodies, yielding a product of high purity.
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Figure 1: General workflow for the synthesis and purification of sodium L-lactate.

Experimental Protocol
This protocol details the synthesis of a sodium L-lactate solution from an 85% L-lactic acid

solution.

Materials and Reagents
Reagent/Material Grade Supplier Notes

L-Lactic Acid (85%

w/w aq. soln.)
Reagent Sigma-Aldrich M.W. 90.08 g/mol

Sodium Hydroxide

(NaOH)
ACS Reagent Fisher Scientific M.W. 40.00 g/mol

Activated Carbon Decolorizing VWR Fine powder

Deionized Water

(H₂O)
Type I Millipore

pH Meter and Probe Calibrated

Magnetic Stirrer and

Stir Bar

Glass Beakers,

Erlenmeyer Flasks

Filtration Apparatus

(Buchner funnel)

Whatman Filter Paper

(Grade 1)

Synthesis Procedure
Prepare a 10 M Sodium Hydroxide Solution: Carefully dissolve 40.00 g of sodium hydroxide

pellets in deionized water and make up the volume to 100 mL in a volumetric flask. Allow the

solution to cool to room temperature. Caution:The dissolution of NaOH is highly exothermic.
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Dilute L-Lactic Acid: In a 500 mL beaker, weigh 90.08 g of 85% L-lactic acid solution

(contains 76.57 g of pure lactic acid, 0.85 moles). Add 100 mL of deionized water and a

magnetic stir bar.

Neutralization: Place the beaker in an ice bath on a magnetic stirrer. Begin stirring and slowly

add the 10 M sodium hydroxide solution dropwise using a burette or dropping funnel.

Monitor pH: Continuously monitor the pH of the solution. The reaction is exothermic;

maintain the temperature below 40°C. The target pH for the final solution is between 6.5 and

7.5.[7]

Purification: Once the target pH is reached and stable, add 2 g of activated carbon to the

solution to decolorize it.[8] Stir the mixture at room temperature for 30-60 minutes.[9]

Filtration: Remove the activated carbon by vacuum filtration through a Buchner funnel fitted

with Whatman No. 1 filter paper. The resulting filtrate should be a clear, colorless to pale

yellow solution.[6]

Storage and Isolation (Optional): The resulting solution is purified sodium L-lactate. For a

higher concentration, the water can be removed under reduced pressure using a rotary

evaporator.[8][10] To obtain a solid powder, the concentrated solution can be dried further in

a vacuum oven.[6]

Characterization and Quality Control
The final product should be characterized to ensure purity and identity.

Parameter Specification Method

Appearance
Clear, colorless to pale yellow

solution/white powder
Visual Inspection

pH (of 60% solution) 6.5 - 7.5[7] pH Meter

Assay (Purity) ≥98% Titration

Identity (¹H NMR)
Conforms to reference

spectrum
¹H NMR Spectroscopy
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Titration for Assay
The purity of the synthesized sodium lactate can be determined by non-aqueous titration.

Accurately weigh a sample of the dried product, dissolve it in a mixture of acetic anhydride and

glacial acetic acid, and titrate with 0.1 N perchloric acid using crystal violet as an indicator.[11]

¹H NMR Spectroscopy
¹H NMR spectroscopy is used to confirm the chemical structure of the lactate molecule.

Assignment
Chemical Shift (ppm) in
D₂O

Multiplicity

-CH₃ ~1.33 Doublet

-CH(OH) ~4.11 Quartet

Note: The -OH proton signal is often not observed in D₂O due to exchange.[12]

Applications in Drug Development and Research
Sodium L-lactate is more than an inactive excipient; it is an active molecule with significant

biological roles.

pH Buffer and Electrolyte: It is a key component in intravenous fluids for treating metabolic

acidosis and dehydration.[3] In the body, the lactate ion is metabolized to bicarbonate, which

helps to correct acidosis.[3][7]

Cell Culture and Metabolism: It is used as a supplemental energy source in cell culture

media. Lactate is a crucial player in cellular metabolism, linking glycolysis and oxidative

phosphorylation through the "lactate shuttle."[5]

Signaling Molecule: Recent studies show lactate acts as a signaling molecule (a

"lactormone") that can regulate gene expression and modulate immune responses. For

example, sodium lactate can promote the stemness of mesenchymal stem cells (MSCs) by

upregulating glycolysis through the lysine demethylase 6B (KDM6B).[13] It also has distinct

effects on CD4+ and CD8+ T cell subsets, highlighting its role in immunomodulation.[14]
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Figure 2: Signaling pathway of sodium lactate in promoting mesenchymal stem cell (MSC)

stemness.[13]

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety glasses, a

lab coat, and gloves.

Sodium hydroxide is corrosive and its dissolution is highly exothermic. Handle with extreme

care in a well-ventilated area or fume hood.

Lactic acid is an irritant. Avoid contact with skin and eyes.

Handle all chemicals in accordance with their Safety Data Sheets (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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